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Compound of Interest

Compound Name: ACTH (22-39)

Cat. No.: B8235319 Get Quote

Technical Support Center: ACTH (22-39) Peptide
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and reconstitution of ACTH (22-
39) peptide in Phosphate-Buffered Saline (PBS) for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is ACTH (22-39) and what is its primary function in research?

A1: ACTH (22-39) is a synthetic peptide fragment of the human Adrenocorticotropic Hormone.

Unlike the full-length ACTH (1-39), which is a key regulator of cortisol and androgen production

by the adrenal cortex, the biological activity of the (22-39) fragment is a subject of ongoing

research. It is often used in studies to understand the specific functions of different domains of

the ACTH molecule and to investigate its potential non-canonical effects.

Q2: What is the recommended solvent for reconstituting ACTH (22-39)?

A2: The primary recommended solvent for ACTH (22-39) is sterile, high-purity water.[1][2] For

many biological applications, subsequent dilution into a physiological buffer like PBS is

necessary.

Q3: Can I dissolve ACTH (22-39) directly in PBS?
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A3: While direct dissolution in PBS is possible, it is often recommended to first reconstitute the

peptide in a small amount of sterile water to create a concentrated stock solution. This stock

can then be diluted to the final working concentration in PBS. This two-step process can

improve solubility and minimize the risk of precipitation, as some peptides can be less soluble

in buffered solutions compared to pure water.

Q4: What is the expected solubility of ACTH (22-39) in aqueous solutions?

A4: The solubility of ACTH (22-39) in water is reported to be as high as 50 mg/mL, though this

may require sonication to achieve.[2] The solubility of a similar fragment, ACTH (18-39), in PBS

(pH 7.2) is approximately 5 mg/mL. It is always advisable to consult the manufacturer's product

data sheet for lot-specific solubility information.

Q5: How should I store the lyophilized peptide and the reconstituted solution?

A5: Lyophilized ACTH (22-39) should be stored at -20°C or -80°C. Once reconstituted, it is

recommended to aliquot the solution into single-use volumes to avoid repeated freeze-thaw

cycles. The reconstituted stock solution in water can be stored at -80°C for up to 6 months or at

-20°C for up to 1 month.[1] Solutions diluted in PBS should ideally be used fresh.
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Issue Possible Cause Recommended Solution

Peptide will not dissolve in

PBS.

The peptide has low solubility

in the buffered solution at the

desired concentration.

1. Use a two-step dissolution

process: First, dissolve the

peptide in a small volume of

sterile, deionized water to

create a concentrated stock.

Then, slowly add the stock

solution to your PBS buffer

while gently vortexing. 2.

Sonication: Use a bath

sonicator for short bursts (10-

20 seconds) to aid dissolution.

Avoid overheating the sample

by keeping it on ice between

sonications. 3. Adjust pH:

Although PBS is a buffered

solution, slight adjustments

towards a more acidic or basic

pH might improve solubility

depending on the peptide's

isoelectric point. However,

ensure the final pH is

compatible with your

experimental system.

The reconstituted solution is

cloudy or contains visible

particles.

The peptide has aggregated or

precipitated out of solution.

1. Centrifugation: Spin down

the solution in a

microcentrifuge to pellet the

aggregates. Carefully collect

the supernatant for your

experiment, and consider re-

quantifying the peptide

concentration. 2. Filtration: For

sterile applications, filter the

solution through a 0.22 µm

syringe filter to remove

aggregates. 3. Re-dissolve at
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a lower concentration: The

desired concentration may be

above the peptide's solubility

limit in PBS. Try preparing a

more dilute solution.

Inconsistent experimental

results.

1. Peptide degradation:

Improper storage or multiple

freeze-thaw cycles can lead to

degradation. 2. Inaccurate

concentration: Errors in

reconstitution or loss of

peptide due to aggregation can

lead to an incorrect working

concentration.

1. Proper Storage: Always

store lyophilized peptide at

-20°C or -80°C and

reconstituted aliquots at -80°C.

Use aliquots promptly after

thawing. 2. Fresh

Preparations: Prepare fresh

working solutions from a stock

for each experiment. 3.

Quantification: Consider

quantifying the peptide

concentration of your stock

solution using a method like a

BCA assay or by measuring

absorbance at 280 nm if the

peptide contains tryptophan or

tyrosine residues.

Quantitative Data Summary
Peptide Fragment Solvent Reported Solubility Reference

ACTH (22-39) Water
50 mg/mL (with

sonication)
[2]

ACTH (18-39) PBS (pH 7.2) ~5 mg/mL

Experimental Protocols
Protocol for Reconstitution of ACTH (22-39) in PBS
This protocol provides a general guideline for reconstituting lyophilized ACTH (22-39) for use in

in vitro experiments, such as cell-based assays.
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Materials:

Lyophilized ACTH (22-39) peptide

Sterile, deionized, nuclease-free water

Sterile 1X Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-Reconstitution:

Before opening, centrifuge the vial of lyophilized peptide at a low speed (e.g., 1000 x g) for

1-2 minutes to ensure all the powder is at the bottom of the vial.

Allow the vial to equilibrate to room temperature for 15-20 minutes to prevent

condensation upon opening.

Preparation of Stock Solution (in Water):

Carefully open the vial in a sterile environment (e.g., a laminar flow hood).

To prepare a 1 mM stock solution, add the appropriate volume of sterile water. For

example, for 1 mg of peptide (Molecular Weight ~2465.7 g/mol ), add 405.6 µL of water.

Gently vortex or pipette the solution up and down to dissolve the peptide completely. If

necessary, use a bath sonicator for short intervals, keeping the vial on ice.

Visually inspect the solution to ensure it is clear and free of particulates.

Preparation of Working Solution (in PBS):

Determine the final concentration of ACTH (22-39) required for your experiment.

In a sterile tube, add the required volume of sterile 1X PBS.
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While gently vortexing the PBS, add the calculated volume of the aqueous stock solution

to the PBS to achieve the desired final concentration.

For example, to prepare 1 mL of a 10 µM working solution from a 1 mM stock, add 10 µL

of the stock solution to 990 µL of PBS.

Storage:

The aqueous stock solution should be aliquoted into single-use volumes and stored at

-80°C.

The working solution in PBS should be prepared fresh for each experiment and used

immediately. Avoid storing peptide solutions in PBS for extended periods, as this can

increase the risk of degradation and aggregation.
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Caption: Simplified signaling pathway of ACTH via the MC2R.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8235319?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8235319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Reconstitute Lyophilized
ACTH (22-39) in Water

(Stock Solution)

Dilute Stock Solution
in PBS to Working

Concentration

Treat Cells with
ACTH (22-39) Working Solution

Prepare Adrenal
Cell Culture

Incubate for
Defined Time Period

Perform Downstream Assay
(e.g., Cortisol ELISA, Gene Expression)

Analyze and
Interpret Data

End

Click to download full resolution via product page

Caption: General experimental workflow for a cell-based assay using ACTH (22-39).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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